2-Amino-9-ethyl-3-pyrido[2,3-b]indolecarboxylic acid ethyl ester

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32g/mol
• IUPAC Name: ethyl 2-amino-9-ethylpyrido[2,3-b]indole-3-carboxylate
• InChI: InChI=1S/C16H17N3O2/c1-3-19-13-8-6-5-7-10(13)11-9-12(16(20)21-4-2)14(17)18-15(11)19/h5-9H,3-4H2,1-2H3,(H2,17,18)
• InChI Key: RUWRGCBGNNYLCB-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C3=CC(=C(N=C31)N)C(=O)OCC

Description

2-amino-9-ethyl-3-pyrido[2,3-b]indolecarboxylic acid ethyl ester is a pyridoindole.

Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis of related compounds, such as 3-Amino-5H-pyrido[4,3-b]indoles, which are known carcinogenic γ-carbolines. These compounds are synthesized using acid-catalyzed cyclization and further chemical modifications, highlighting the complex synthetic pathways involved in related chemical structures (Akimoto, Kawai, & Nomura, 1985).
• The Mannich reaction, a method for synthesizing N,S-containing heterocycles, has been applied to create compounds like ethyl esters of 7-cyano-6-thioxo-1,3,4,6-2H-pyrido[1,2-a][1,3,5]triazine-9-carboxylic acid. This showcases the diverse chemical reactions that can be employed in the synthesis of complex heterocycles, which might include compounds similar to 2-Amino-9-ethyl-3-pyrido[2,3-b]indolecarboxylic acid ethyl ester (Dotsenko, Krivokolysko, Rusanov, Gutov, & Litvinov, 2007).

Potential Applications

• Some of the compounds synthesized through similar pathways are evaluated for their pharmacological properties, such as antiviral activities. For example, substituted ethyl esters of 2,4-bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids were synthesized and assessed for their effectiveness against various viruses, although they showed limited activity (Ivashchenko et al., 2014).
• Another study focused on the synthesis of tetrahydro-pyrrolo[2,3-b]indole-1,2,8-tricarboxylic acid ester for enantiospecific preparation of α-methyltryptophan, a compound potentially used in drug development (Ekhato & Huang, 1997).